Cas no 2162633-80-7 (2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole)

• Product Name: 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole
• CAS No: 2162633-80-7
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5339110
• Update Time: 2025-05-19

2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2,4-dimethyl-5-(1-pyrrolidinylmethyl)-
• 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole

• Inchi： 1S/C10H16N2S/c1-8-10(13-9(2)11-8)7-12-5-3-4-6-12/h3-7H2,1-2H3
• InChI Key： NGKFUZUQWUZYOG-UHFFFAOYSA-N
• SMILES： S1C(CN2CCCC2)=C(C)N=C1C

Additional information on 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole

Research Brief on 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole (CAS: 2162633-80-7)

Recent studies on the compound 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole (CAS: 2162633-80-7) have highlighted its potential as a promising scaffold in medicinal chemistry. This thiazole derivative has garnered attention due to its unique structural features, which enable interactions with various biological targets. Researchers have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of GABA_A receptors. The research demonstrated that 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole exhibits selective binding to α5-containing GABA_A receptors, which are implicated in cognitive functions. This finding suggests its potential as a lead compound for developing novel anxiolytics or cognitive enhancers with reduced side effects compared to traditional benzodiazepines.

In the field of antimicrobial research, a team at the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this thiazole compound showed significant activity against drug-resistant strains of Staphylococcus aureus. The presence of the pyrrolidinylmethyl group at the 5-position appears to enhance membrane penetration, while the dimethyl substitution pattern on the thiazole ring contributes to metabolic stability. These structural insights are guiding the design of next-generation antibiotics.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 2162633-80-7. A 2024 paper in Organic Process Research & Development described a novel continuous flow synthesis method that reduces reaction times from hours to minutes while maintaining excellent enantioselectivity. This technological advancement could facilitate larger-scale production for preclinical studies.

Ongoing research is investigating the compound's pharmacokinetic profile. Preliminary data from animal studies indicate good blood-brain barrier penetration and an acceptable safety margin, though further optimization may be required to address first-pass metabolism issues. Several pharmaceutical companies have included this scaffold in their discovery pipelines, particularly for neurological indications.

In conclusion, 2,4-dimethyl-5-[(pyrrolidin-1-yl)methyl]-1,3-thiazole represents a versatile chemical entity with multiple therapeutic possibilities. Its dual potential in CNS disorders and anti-infective applications, combined with recent synthetic improvements, positions it as a compound of significant interest in drug discovery. Future research directions likely will focus on structure-activity relationship studies to optimize target selectivity and in vivo efficacy.